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Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574 Get Quote

Technical Support Center: H-0104
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and stability of H-0104
dihydrochloride in Dimethyl Sulfoxide (DMSO). Below you will find troubleshooting guides,

frequently asked questions (FAQs), and detailed experimental protocols.

H-0104 Dihydrochloride: Properties and Storage
H-0104 dihydrochloride is a ROCK inhibitor. For optimal use, it is crucial to understand its

properties and recommended storage conditions.
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Property Value

IUPAC Name

(2S)-1-[(4-Bromo-5-

isoquinolinyl)sulfonyl]hexahydro-2-methyl-1H-

1,4-diazepine dihydrochloride

CAS Number 913636-88-1

Molecular Formula C₁₅H₁₈BrN₃O₂S · 2HCl

Molecular Weight 457.21 g/mol

Appearance Solid powder

Storage of Solid

Short-term (days to weeks): 0-4°C, dry and

dark. Long-term (months to years): -20°C, dry

and dark.[1]

Storage in DMSO Aliquot and store at -80°C for up to 1 year.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of H-0104
dihydrochloride in DMSO.

Materials:

H-0104 dihydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Water bath (optional)

Procedure:

Equilibration: Bring the vial of H-0104 dihydrochloride and the DMSO to room temperature.

Calculation: Calculate the mass of H-0104 dihydrochloride required to make the desired

volume of a 10 mM stock solution.

Mass (mg) = 10 mmol/L * Volume (L) * 457.21 g/mol * 1000 mg/g

Example for 1 mL of 10 mM stock: Mass = 0.01 mol/L * 0.001 L * 457.21 g/mol * 1000

mg/g = 4.57 mg

Weighing: Accurately weigh the calculated amount of H-0104 dihydrochloride powder in a

sterile tube.

Dissolution:

Add the calculated volume of DMSO to the tube containing the powder.

Cap the tube securely and vortex for 1-2 minutes until the solid is completely dissolved.

If the compound does not dissolve readily, sonicate the tube for 5-10 minutes or gently

warm it in a 37-50°C water bath for a short period.

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -80°C.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing an H-0104 dihydrochloride stock solution in DMSO.
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Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues that may arise during the handling and use of H-0104
dihydrochloride in DMSO.

Q1: What is the maximum solubility of H-0104 dihydrochloride in DMSO?

While a specific maximum solubility value has not been determined, it is common practice to

prepare stock solutions of small molecule inhibitors at a concentration of 10 mM in DMSO. This

concentration is generally achievable for H-0104 dihydrochloride.

Q2: My compound precipitated when I diluted my DMSO stock solution in an aqueous buffer for

my experiment. What should I do?

This is a common phenomenon known as precipitation upon dilution. DMSO is a strong organic

solvent, and when a concentrated stock is diluted into an aqueous medium, the compound may

crash out of solution.

Troubleshooting Steps:

Lower the Stock Concentration: Try preparing a more dilute DMSO stock solution (e.g., 1

mM or 5 mM).

Increase Final DMSO Concentration: Ensure the final concentration of DMSO in your

assay is as high as permissible for your cell line or experiment (typically ≤ 0.5%).

Use a Surfactant: Consider adding a small amount of a biocompatible surfactant, such as

Tween-20, to your aqueous buffer to help maintain solubility.

Stepwise Dilution: Instead of a single large dilution, try a serial dilution, first into a mixture

of DMSO and your aqueous buffer, and then into the final buffer.

Q3: How stable is H-0104 dihydrochloride in DMSO?

When stored properly, H-0104 dihydrochloride in a DMSO stock solution is stable for up to

one year at -80°C. To ensure stability:
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Use Anhydrous DMSO: DMSO is hygroscopic (readily absorbs water from the air). The

presence of water can lead to the degradation of some compounds. Use anhydrous DMSO

and keep containers tightly sealed.

Aliquot: Prepare single-use aliquots to avoid multiple freeze-thaw cycles, which can degrade

the compound.

Protect from Light: Store stock solutions in the dark.

Q4: Can I store my DMSO stock solution at -20°C?

While -20°C is acceptable for short-term storage of the solid compound, it is recommended to

store DMSO stock solutions at -80°C for long-term stability.

Q5: My H-0104 dihydrochloride powder won't dissolve completely in DMSO at room

temperature. What can I do?

Sonication: Place the vial in a sonicator bath for 5-10 minutes.

Gentle Warming: Briefly warm the solution in a water bath at a temperature no higher than

50°C. Avoid prolonged heating, as it may degrade the compound.

Vortexing: Ensure you have vortexed the solution vigorously for an adequate amount of time

(1-2 minutes).
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Troubleshooting Dissolution and Precipitation
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Caption: Troubleshooting guide for H-0104 dihydrochloride dissolution issues.

Signaling Pathway
H-0104 is an inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK). The

ROCK signaling pathway plays a crucial role in regulating cell shape, motility, and contraction.
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Simplified ROCK Signaling Pathway
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Caption: Inhibition of the ROCK signaling pathway by H-0104 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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